2-[(2-furylmethyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one

• IUPAC Name: 2-(furan-2-ylmethylamino)-4-(4-methyl-2-morpholin-4-ylpyrimidin-5-yl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C18H20N6O3/c1-12-14(11-20-18(21-12)24-4-7-26-8-5-24)15-9-16(25)23-17(22-15)19-10-13-3-2-6-27-13/h2-3,6,9,11H,4-5,7-8,10H2,1H3,(H2,19,22,23,25)
• InChI Key: KSLMMPVJBMDUPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C2=CC(=O)NC(=N2)NCC3=CC=CO3)N4CCOCC4
• Molecular Formula: C18H20N6O3
• Molecular Weight: 368.4 g/mol

Description

2-[(2-furylmethyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one is a chemical compound that has shown promising results in various scientific research studies. This compound is a bipyrimidine derivative and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 2-[(2-furylmethyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one is not completely understood. However, studies have suggested that it inhibits the activity of several enzymes involved in cancer cell proliferation and survival. It has also been shown to induce DNA damage and activate cell death pathways in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-[(2-furylmethyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one has several biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes involved in cancer cell proliferation and survival. It has also been shown to induce DNA damage and activate cell death pathways in cancer cells. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[(2-furylmethyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one in lab experiments is its potent anti-tumor activity. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. However, one of the major limitations of using this compound is its poor solubility, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for research on 2-[(2-furylmethyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one. One of the major areas of research is the development of more efficient synthesis methods for this compound. Additionally, studies can focus on the mechanism of action of this compound and its potential applications in other diseases besides cancer. Further studies can also explore the use of this compound in combination with other anti-cancer drugs to enhance its efficacy. Finally, studies can focus on the development of more soluble forms of this compound for use in experimental setups.
Conclusion:
2-[(2-furylmethyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one is a promising chemical compound that has shown potent anti-tumor activity in various scientific research studies. Its mechanism of action is not completely understood, but studies have suggested that it inhibits the activity of several enzymes involved in cancer cell proliferation and survival. This compound has several biochemical and physiological effects, including anti-inflammatory and antioxidant properties. However, its poor solubility is a major limitation for its use in certain experimental setups. Future research can focus on developing more efficient synthesis methods, exploring the mechanism of action, and developing more soluble forms of this compound for use in experimental setups.

Scientific Research Applications

2-[(2-furylmethyl)amino]-4'-methyl-2'-(4-morpholinyl)-4,5'-bipyrimidin-6(1H)-one has been extensively studied for its potential applications in various scientific research areas. One of the major areas of application is cancer research. Studies have shown that this compound has potent anti-tumor activity and can induce apoptosis in cancer cells. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.